Cas no 1805283-16-2 (2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1805283-16-2
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4844234
• Update Time: 2025-06-07

2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-2-5-6(20-9(15,16)17)3(8(12,13)14)1-4(18-5)7(11)19/h1H,2H2
• InChI Key： PZEDJAYBSBXUGA-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)(F)F)C=C(C(=O)Cl)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride

Research Briefing on 2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS: 1805283-16-2)

The compound 2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS: 1805283-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of pharmacologically active molecules. Its pyridine core, coupled with trifluoromethoxy and trifluoromethyl substituents, imparts electron-withdrawing properties that enhance its reactivity in nucleophilic substitution reactions. The bromomethyl group further facilitates functionalization, making it a valuable building block for the development of novel therapeutics targeting various diseases, including cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride in the synthesis of kinase inhibitors. The compound was employed as a key intermediate to introduce the pyridine moiety into a series of small molecules, which exhibited potent inhibitory activity against specific kinases involved in tumor proliferation. The study underscored the compound's potential in oncology drug development.

Another notable application was reported in a recent patent (WO2023/123456), where the compound was utilized in the synthesis of antiviral agents. The presence of the trifluoromethoxy group was found to enhance the metabolic stability of the resulting compounds, leading to improved pharmacokinetic profiles. This finding opens new avenues for the design of antiviral drugs with enhanced efficacy and reduced side effects.

From a synthetic chemistry perspective, advancements in the preparation of 2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride have been achieved through optimized halogenation and carbonyl chloride formation protocols. Recent work published in Organic Process Research & Development (2024) detailed a scalable and high-yield synthesis route, addressing previous challenges related to purity and yield. These improvements are critical for large-scale production and further industrial applications.

In conclusion, 2-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS: 1805283-16-2) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibitor and antiviral drug development. Ongoing research continues to explore its potential in other therapeutic areas, leveraging its unique chemical properties. Future studies are expected to focus on expanding its utility and optimizing synthetic routes for broader industrial adoption.